Fluorinated Building Blocks: These advanced chemical entities are designed for the synthesis of fluorine-containing compounds, offering unique reactivity and stability not found in non-fluorinated analogues. Fluorinated building blocks are particularly useful in medicinal chemistry due to their ability to modulate biological activity by introducing fluorine atoms at strategic positions. They can enhance lipophilicity, increase metabolic stability, and improve drug permeability through cell membranes, making them indispensable tools for the development of novel therapeutic agents. These砌块通常包含功能化的氟原子，能够有效地参与多种有机反应，如亲核取代、傅克酰基化等，从而帮助化学家构建具有特定生物活性的分子。由于其独特的物理和化学性质，含氟砌块在合成复杂药物分子时展现出显著优势，是现代药物设计不可或缺的一部分。